Cas no 2098853-32-6 (Tetrahydro-6-methyl-4,8-dioxo-4H-1,3,6,2-dioxazaborocine-2-acetaldehyde)

• Product Name: Tetrahydro-6-methyl-4,8-dioxo-4H-1,3,6,2-dioxazaborocine-2-acetaldehyde
• CAS No: 2098853-32-6
• MF: C₇H₁₀BNO₅
• MW: 198.969002246857
• CID: 5041436
• Update Time: 2025-10-10

Tetrahydro-6-methyl-4,8-dioxo-4H-1,3,6,2-dioxazaborocine-2-acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Tetrahydro-6-methyl-4,8-dioxo-4H-1,3,6,2-dioxazaborocine-2-acetaldehyde

• Inchi： 1S/C7H10BNO5/c1-9-4-6(11)13-8(2-3-10)14-7(12)5-9/h3H,2,4-5H2,1H3
• InChI Key： SSXHAJNEYLJGEM-UHFFFAOYSA-N
• SMILES： O1C(=O)CN(C)CC(=O)OB1CC=O

Additional information on Tetrahydro-6-methyl-4,8-dioxo-4H-1,3,6,2-dioxazaborocine-2-acetaldehyde

Comprehensive Overview of Tetrahydro-6-methyl-4,8-dioxo-4H-1,3,6,2-dioxazaborocine-2-acetaldehyde (CAS No. 2098853-32-6)

The compound Tetrahydro-6-methyl-4,8-dioxo-4H-1,3,6,2-dioxazaborocine-2-acetaldehyde (CAS No. 2098853-32-6) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. Its unique structure, featuring a dioxazaborocine core, makes it a valuable intermediate for the development of novel pharmaceutical agents and functional materials. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological pathways.

In recent years, the demand for boron-containing compounds like Tetrahydro-6-methyl-4,8-dioxo-4H-1,3,6,2-dioxazaborocine-2-acetaldehyde has surged due to their versatility in catalysis and material science. The presence of a boron atom in its framework enhances its reactivity, enabling it to participate in cross-coupling reactions and click chemistry. This aligns with the growing trend of exploring sustainable chemistry solutions, as researchers seek eco-friendly alternatives to traditional synthetic methods.

One of the most frequently asked questions about this compound is its synthetic route and stability. Studies indicate that Tetrahydro-6-methyl-4,8-dioxo-4H-1,3,6,2-dioxazaborocine-2-acetaldehyde can be synthesized via multistep organic reactions, often involving condensation and cyclization steps. Its acetaldehyde moiety further expands its utility, allowing for derivatization into more complex structures. This adaptability makes it a focal point for high-throughput screening in drug development pipelines.

The compound's relevance extends to computational chemistry, where its electronic properties are modeled to predict interactions with biological targets. With the rise of AI-driven drug design, Tetrahydro-6-methyl-4,8-dioxo-4H-1,3,6,2-dioxazaborocine-2-acetaldehyde is increasingly studied in silico to optimize its bioavailability and binding affinity. This interdisciplinary approach highlights its potential in addressing unmet medical needs, such as antimicrobial resistance and cancer therapeutics.

From an industrial perspective, the scalability of Tetrahydro-6-methyl-4,8-dioxo-4H-1,3,6,2-dioxazaborocine-2-acetaldehyde production is a critical consideration. Advances in flow chemistry and continuous manufacturing have streamlined its synthesis, reducing waste and improving yield. These innovations resonate with the global push toward green chemistry, a topic frequently searched by professionals in the field.

In summary, Tetrahydro-6-methyl-4,8-dioxo-4H-1,3,6,2-dioxazaborocine-2-acetaldehyde (CAS No. 2098853-32-6) represents a cutting-edge chemical entity with broad applications. Its integration into modern research underscores the importance of boron heterocycles in advancing science and technology. As interest in precision medicine and smart materials grows, this compound is poised to play a pivotal role in shaping future innovations.